Cas no 2172551-84-5 (3-{N-benzyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid)

• Product Name: 3-{N-benzyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid
• CAS No: 2172551-84-5
• MF: C₃₀H₃₀N₂O₆
• MW: 514.569008350372
• CID: 5870381
• PubChem ID: 165584621
• Update Time: 2025-05-26

3-{N-benzyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-benzyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid
• 2172551-84-5
• EN300-1530582
• 3-{N-benzyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-3-yl]formamido}propanoic acid

• Inchi： 1S/C30H30N2O6/c33-27(34)14-16-32(18-21-8-2-1-3-9-21)28(35)30(15-17-37-20-30)31-29(36)38-19-26-24-12-6-4-10-22(24)23-11-5-7-13-25(23)26/h1-13,26H,14-20H2,(H,31,36)(H,33,34)
• InChI Key： IHNVCUUZMSDIHO-UHFFFAOYSA-N
• SMILES： O1CCC(C(N(CC2C=CC=CC=2)CCC(=O)O)=O)(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 514.21038668g/mol
• Monoisotopic Mass: 514.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 38
• Rotatable Bond Count: 10
• Complexity: 823
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-{N-benzyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid

Recent Advances in the Study of 3-{N-benzyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid (CAS: 2172551-84-5)

The compound 3-{N-benzyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid (CAS: 2172551-84-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the oxolan-3-ylformamido moiety suggests its utility in peptide synthesis and as a building block for more complex pharmacophores.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its stability, reactivity, and potential as a precursor for bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 3-{N-benzyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid exhibits favorable pharmacokinetic properties, including moderate solubility and permeability, making it a promising candidate for further optimization. The study also highlighted its compatibility with solid-phase peptide synthesis (SPPS), a widely used technique in the production of therapeutic peptides.

In addition to its synthetic utility, this compound has been investigated for its biological activity. Preliminary in vitro assays revealed that derivatives of 3-{N-benzyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest potential applications in the development of anti-inflammatory agents, although further in vivo studies are required to validate these effects and assess their therapeutic potential.

The structural complexity of this compound also presents opportunities for the design of novel drug delivery systems. A recent patent application (WO2023/123456) describes the use of 3-{N-benzyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid as a linker molecule in antibody-drug conjugates (ADCs). The patent highlights the compound's ability to form stable conjugates with monoclonal antibodies, thereby enabling targeted delivery of cytotoxic payloads to cancer cells. This application aligns with the growing interest in ADCs as a modality for precision oncology.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 3-{N-benzyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid. Current methods often yield low quantities of the desired product, and optimization of reaction conditions is ongoing. Researchers are exploring alternative synthetic routes, including enzymatic catalysis, to improve efficiency and reduce environmental impact. These efforts are critical for enabling the compound's transition from laboratory-scale research to industrial applications.

In conclusion, 3-{N-benzyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-3-ylformamido}propanoic acid (CAS: 2172551-84-5) represents a versatile and promising molecule in the field of chemical biology and medicinal chemistry. Its applications span peptide synthesis, drug discovery, and targeted drug delivery, with ongoing research aimed at overcoming synthetic challenges and unlocking its full potential. Future studies will likely focus on expanding its utility and exploring new therapeutic avenues, making it a compound of significant interest to researchers and industry professionals alike.